Cas no 71-90-9 (DL-2-Methylglutamic acid hemihydrate)

• Product Name: DL-2-Methylglutamic acid hemihydrate
• CAS No: 71-90-9
• Molecular Formula: C₆H₁₁NO₄
• Molecular Weight: 161.1558
• MDL: MFCD00004188
• CID: 571661
• PubChem ID: 87572319

DL-2-Methylglutamic acid hemihydrate Properties

Names and Identifiers

• Glutamic acid,2-methyl-
• DL-2-Methylglutamic Acid Hemihydrate
• 2-amino-2-methylpentanedioic acid
• (+/-)-2-methylglutamic acid
• <small>DL<
• 2-amino-2-methyl-glutaric acid
• 2-METHYL-DL-GLUTAMIC ACID
• 2-methylglutamic acid
• A-methyl-dl-glutamic acid hydrate
• DL-2-Me-Glu-OH
• DL-2-METHYLGLUTAMIC ACID
• DL-methylglutamic acid hemihydrate
• rac-(R*)-2-Methyl-2-aminopentanedioic acid
• H-DL-Glu(2-Me)-OH Hemihydrate
• DL-Glutamic acid, 2-methyl-
• Glutamic acid, 2-methyl-
• QHSCIWIRXWFIGH-UHFFFAOYSA-N
• alpha-Methylglutamic acid
• 2-Amino-2-Methylpentanedioic Acid Hemi-Hydrate
• alpha-Methylglutamate
• 2-Methylglutamic acid, DL-
• a-methylglutamic acid
• alpha-methyl-glutamate
• 2-Methylglutamic acid #
• dl-alpha-Methylglutamic acid
• H-
• FT-0631309
• NSC 226144
• AI3-22930
• NSC-11704
• 2-AMINO-2-METHYLGLUTARIC ACID
• M0229
• (2S)-ALPHA-METHYLGLUTAMIC ACID
• EINECS 200-768-9
• M2D99THH1B
• CS-0201731
• NSC-226144
• NSC 11704
• 470-51-9
• NSC11704
• 71-90-9
• Q27283393
• dl-.alpha.-Methylglutamic acid
• NSC9968
• MFCD00004188
• H-DL-Glu(2-Me)-OH
• NSC-9968
• HY-W141940
• NSC226144
• SCHEMBL473835
• BCP19864
• CHEMBL39362
• UNII-M2D99THH1B
• 2-amino-2-methylpentanedioicacid
• 2-Amino-2-methyl-pentanedioic acid
• DTXSID101018948
• alpha-methyl-D,L-glutamic acid
• NS00041300
• M-3650
• .alpha.-Methyl-dl-glutamic acid
• AKOS015894404
• DB-055581
• DS-000850

• MDL： MFCD00004188
• InChIKey： QHSCIWIRXWFIGH-UHFFFAOYSA-N
• Inchi： 1S/C6H11NO4/c1-6(7,5(10)11)3-2-4(8)9/h2-3,7H2,1H3,(H,8,9)(H,10,11)
• SMILES： O([H])C(C(C([H])([H])[H])(C([H])([H])C([H])([H])C(=O)O[H])N([H])[H])=O

Computed Properties

• Exact Mass: 161.06883
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 161.06880783g/mol
• Heavy Atom Count: 11
• Complexity: 179
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -3.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 101

Experimental Properties

• LogP: 0.35350
• PSA: 100.62
• Melting Point: 160 °C (dec.)(lit.)
• Color/Form: Uncertain
• Solubility: Uncertain

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters